Cas no 125470-52-2 (2-(Furan-2-yl)-3-methylbutanoic acid)

• Product Name: 2-(Furan-2-yl)-3-methylbutanoic acid
• CAS No: 125470-52-2
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• MDL: MFCD11590450
• CID: 5602931
• PubChem ID: 19790846
• Update Time: 2025-09-20

2-(Furan-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• CS-0273490
• 2-(furan-2-yl)-3-methylbutanoicacid
• (+) 2-(2-furyl)-3-methylbutyric acid
• EN300-1138394
• 2-(furan-2-yl)-3-methylbutanoic acid
• NWVJCTJHXGGBBV-UHFFFAOYSA-N
• SCHEMBL5511586
• AKOS013266164
• (+/-) 2-(2-furyl)-3-methyl- butyric acid
• 125470-52-2
• 2-Furanacetic acid, α-(1-methylethyl)-
• 2-(Furan-2-yl)-3-methylbutanoic acid

• MDL： MFCD11590450
• Inchi： 1S/C9H12O3/c1-6(2)8(9(10)11)7-4-3-5-12-7/h3-6,8H,1-2H3,(H,10,11)
• InChI Key： NWVJCTJHXGGBBV-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 230.0±15.0 °C(Predicted)
• pka: 4.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds